Cas no 1805884-97-2 (5-Chloromethyl-2-formyl-1H-benzimidazole)

• Product Name: 5-Chloromethyl-2-formyl-1H-benzimidazole
• CAS No: 1805884-97-2
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• CID: 4817126
• Update Time: 2025-05-19

5-Chloromethyl-2-formyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloromethyl-2-formyl-1H-benzimidazole

• Inchi： 1S/C9H7ClN2O/c10-4-6-1-2-7-8(3-6)12-9(5-13)11-7/h1-3,5H,4H2,(H,11,12)
• InChI Key： UMTWTPLFWXHRAF-UHFFFAOYSA-N
• SMILES： ClCC1C=CC2=C(C=1)NC(C=O)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 1.7
• Topological Polar Surface Area: 45.8

Additional information on 5-Chloromethyl-2-formyl-1H-benzimidazole

Introduction to 5-Chloromethyl-2-formyl-1H-benzimidazole (CAS No. 1805884-97-2)

5-Chloromethyl-2-formyl-1H-benzimidazole, identified by its Chemical Abstracts Service (CAS) number 1805884-97-2, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzimidazole family, a class of molecules widely recognized for their broad spectrum of biological activities. The structural features of 5-Chloromethyl-2-formyl-1H-benzimidazole, including the presence of a chloromethyl group and a formyl group, make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The benzimidazole core is a prominent scaffold in medicinal chemistry, exhibiting diverse biological functions such as antiviral, anticancer, and anti-inflammatory properties. The chloromethyl substituent introduces reactivity that allows for further functionalization, while the formyl group serves as a handle for condensation reactions, enabling the construction of more complex molecular architectures. These attributes have positioned 5-Chloromethyl-2-formyl-1H-benzimidazole as a key building block in the development of novel therapeutic compounds.

In recent years, there has been a surge in research focused on benzimidazole derivatives due to their potential applications in treating various diseases. One particularly compelling area of investigation is its role in anticancer therapy. Studies have demonstrated that benzimidazole-based compounds can interact with biological targets such as kinases and transcription factors, thereby inhibiting tumor growth. The 5-Chloromethyl-2-formyl-1H-benzimidazole structure, with its unique functional groups, offers a promising platform for designing molecules that can modulate these pathways effectively.

Moreover, the formyl group in 5-Chloromethyl-2-formyl-1H-benzimidazole allows for facile conjugation with biomolecules such as peptides and proteins. This property is particularly useful in the development of targeted drug delivery systems and bioconjugates. For instance, researchers have explored its use in creating antibody-drug conjugates (ADCs), where the benzimidazole moiety serves as a linker to attach cytotoxic agents to antibodies. Such conjugates have shown promise in clinical trials for the treatment of refractory cancers.

Another emerging application of 5-Chloromethyl-2-formyl-1H-benzimidazole is in the realm of antiviral research. The ability of benzimidazoles to interfere with viral replication has been well-documented. Recent studies have highlighted the potential of this compound in inhibiting enzymes essential for viral replication, such as polymerases and proteases. The chloromethyl group facilitates further derivatization, enabling the creation of analogs with enhanced antiviral activity. These findings are particularly relevant in the context of emerging infectious diseases where rapid development of antiviral agents is crucial.

The synthesis of 5-Chloromethyl-2-formyl-1H-benzimidazole typically involves multi-step organic reactions that showcase the compound's synthetic versatility. One common approach involves the condensation of o-hydroxybenzaldehyde with guanidine hydrochloride under acidic conditions to form benzimidazole, followed by chlorination and formylation to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making 5-Chloromethyl-2-formyl-1H-benzimidazole more accessible for industrial applications.

In addition to its pharmaceutical applications, 5-Chloromethyl-2-formyl-1H-benzimidazole has found utility in materials science and chemical biology. Its ability to act as a crosslinking agent has been exploited in studying protein-protein interactions and in developing hydrogels for biomedical applications. The compound's reactivity also makes it a valuable tool for probing enzyme mechanisms and designing inhibitors.

The future prospects for 5-Chloromethyl-2-formyl-1H-benzimidazole are vast, driven by ongoing research efforts aimed at expanding its therapeutic potential. Innovations in computational chemistry and high-throughput screening are accelerating the discovery of new derivatives with improved efficacy and reduced side effects. Collaborative efforts between academia and industry are expected to yield novel compounds that could address unmet medical needs.

In conclusion, 5-Chloromethyl-2-formyl-1H-benzimidazole (CAS No. 1805884-97-2) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features enable diverse applications across multiple therapeutic areas, including oncology, virology, and bioconjugate chemistry. As scientific understanding continues to evolve, it is likely that this compound will play an increasingly pivotal role in shaping the future of medicine.